Invasive plants alter soil microbial communities and ecosystem services reducing the Earth's carrying capacity for humans. Many ecosystem services are underpinned by soil microbial communities, and these communities arise from assembly processes that are likely altered by invasion. We evaluated the hypothesis that invasive effects on grassland ecosystem services arise from changes in microbial community assembly processes caused by invasion. We sampled 515 plots at a native Rough Fescue prairie undergoing invasion by nine invasive species of which smooth brome (Bromus inermis) is a dominant member. Each week, for 26 weeks, we monitored invasion effects on vascular plant communities, ecosystem services, as well as bacterial and fungal community structures. Invasive effects on ecosystem services interacted with seasonal (plant green-up, peak biomass, and plant senescence) effects and consistently disrupted ecosystem service provision. Invasion increased heterogenous selection in fungal communities but otherwise had minor effects on assembly process. Only ∼20% of community composition could be ascribed to deterministic filters which hindered our ability to conclusively link invasion to assembly processes. Assembly processes explained changes in ecosystem services with bacterial assembly accounting for 2.5% of food, 4% of climate, 9% of conservation and 5.5% of fertility services. Fungal communities were less consistent in their effects on ecosystem services with only food (3%) and water (4%) services influenced by fungal assembly. After seasonality (27%), bacterial assembly processes (4%) accounted for the largest effect on ecosystem services, overshadowing invasion (2%) and fungal assembly (2%). At this 130-ha site, after seasonal effects, bacterial assembly processes had the largest effect on ecosystem services with plant invasion placing a distant third.

Global climate warming is propelling an increase in forest wildfires and relevant ecosystem degradation. How the legacy effect of wildfires will act on soil multifunctions and whether litterfall, especially prominent in terms of biotically induced functions, will contribute most to the recovery patterns after wildfires remain largely unexplored. To fill these gaps in knowledge, comprehensive soil function assessments were conducted using 38 soil indicators, covering five functional groups, namely, soil buffering and filtration, water conservation, carbon storage, nutrient cycling and microbial habitat. We tracked their shifts and the overall soil multifunctionality in paired burned and unburned sites during the mid-growing season from 2019 to 2021 (i.e., the first three years following high-severity wildfires) over the Pinus tabuliformis plantation of North China. The responses of the trade-offs and synergies between soil functions to wildfires, year and their interaction were illuminated. We further determined 18 biotic (i.e., understory plant and litterfall) and abiotic (i.e., soil temperature) variables to explain the mechanism of variations in soil multifunction. Results showed that soil multifunctionality and most single functions of the burned site were coherently less than those of the unburned site, whereas the opposite pattern was found for the soil microbial habitat, which is particularly significant in the first post-wildfire growing season. Although mutual benefit and win–win results were the melody of soil multifunction, trade-offs/synergies among functions in the burned site were dampened over time. Plant attributions explained 60.6% of the variation in soil water conservation, whereas they and litterfall properties played as the main direct pathways to wildfire impacts on soil buffering and filtration. We highlighted the tremendous effect of litterfall mass on soil multifunctionality as well as carbon storage and nutrient cycling independent function, largely overpassing those of plant attributions and soil temperature. These findings unfold the potential of litterfall input as a suitable early intervention for facilitating soil functioning after wildfires. Moreover, the strong interactions of wildfires and time shed lights on the requirement for long-term frameworks concurrently considering biotic and abiotic factors to understand the overall situation of wildfire influences on ecological processes.

Soil compaction restricts root growth and plant nutrient uptake, but the effects on the abundance and diversity of soil microbiome are poorly understood. A field study with maize (Zea mays L.) was conducted with two soil-compaction treatments (NC: non-compacted; C: compacted) to investigate the interactions of root exudates and microorganisms and the effect on P uptake at two growth stages (seedling and flowering). At the seedling stage, shoot P concentration was decreased by 13.7% in the C treatment compared with the NC. Root growth and arbuscular mycorrhizal fungi colonization were reduced probably due to the decreased soil porosity after compaction. However, root organic acid anions (OAAs) levels were increased by 170%. Several genera of actinobacteria were specifically enriched in the rhizosphere and their abundance was significantly correlated with the concentration of OAAs. However, the positive correlations of concentration of OAAs and abundance of microorganisms or plant P uptake were not observed at flowering stage. Our results indicated that besides the well-known function of exuded organic acid anions on soil P mobilization, maize might also select for microorganisms associated with the facilitation of P acquisition, and mitigating P deficiency at the early growth stage of the plant in compacted soil.

Associations between minerals and organic matter represent one of the most important carbon storage mechanisms in soils. Plant roots are major sources of soil carbon, and resolving the dynamics and dominance of microbial consumption versus mineral sorption of root-derived carbon is critical to understanding soil carbon storage. Here we integrate in-situ rhizosphere microsensor and plant physiological measurements with a 3-D plant-soil reactive transport model to explore the fate of dissolved organic carbon (DOC) in the rhizosphere, particularly its microbial consumption and interaction with Fe oxide minerals. Over several days, microdialysis probes at the root-soil interface of growing Vicia faba roots in live soil, revealed clear diel patterns of DOC concentration in the pore water. Daytime DOC spikes coincided with peaks in leaf-level photosynthesis rates and were accompanied by declining redox potential and dissolved oxygen as well as increasing pH in the rhizosphere. Incorporating microsensor data into our modeling framework showed that the measured rapid loss of DOC after each mid-day spike could not be explained by consumption via aerobic respiration, nor via anaerobic respiration dominated by Fe oxide reduction. Rather, in the model, a large fraction of rhizosphere DOC was rapidly immobilized each day by adsorption to Fe oxides. Further, modeled microbial Fe reduction (fueled by DOC) did not mobilize significant organic carbon from Fe oxides during the day. Instead, the model predicted equilibrium desorption of organic carbon from Fe oxides at night. This new mechanistic modeling framework, which couples aboveground plant physiological measurements with non-destructive high-resolution monitoring of rhizosphere processes, has great potential for exploring the dynamics and balance of the various microbial reactions and mineral interactions controlling carbon storage in soils.

Global warming impacts biogeochemical cycles in terrestrial ecosystems, but it is still unclear how the simultaneous cycling of carbon (C) and nitrogen (N) in soils could be affected in the longer-term. Here, we evaluated how 14 years of soil warming (+4 °C) affected the soil C and N cycle across different soil depths and seasons in a temperate mountain forest. We used H218O incorporation into DNA and 15N isotope pool dilution techniques to determine gross rates of C and N transformation processes. Our data showed different warming effects on soil C and N cycling, and these were consistent across soil depths and seasons. Warming decreased microbial biomass C (−22%), but at the same time increased microbial biomass-specific growth (+25%) and respiration (+39%), the potential activity of β-glucosidase (+31%), and microbial turnover (+14%). Warming reduced gross rates of protein depolymerization (−19%), but stimulated gross N mineralization (+63%) and the potential activities of N-acetylglucosaminidase (+106%) and leucine-aminopeptidase (+46%), and had no impact on gross nitrification (+1%). Microbial C and N use efficiencies were both lower in the warming treatment (−15% and −17%, respectively). Overall, our results suggest that long-term warming drives soil microbes to incorporate less C and N into their biomass (and necromass), and to release more inorganic C and N to the environment, causing lower soil C and N storage in this forest, as indicated by lower soil C and total N contents. The decreases in microbial CUE and NUE were likely triggered by increasing microbial P constraints in warmed soils, limiting anabolic processes and microbial growth and promoting pervasive losses of C and N from the soil.

Sea level rise and intensifying storms cause salinization and freshwater inundation of coastal forest soils which can result in tree mortality and altered ecosystem carbon (C) cycling. However, it is not yet clear if increased salinity and inundation will affect greenhouse gas (GHG) emissions to feed back with climate change. To assess the impacts of in situ chronic and pulsed salinity on GHG fluxes from coastal forests, we made continuous measurements of carbon dioxide and methane fluxes from intact soil cores collected in 1) an upland forest dominated by loblolly pine (Pinus taeda) and a freshwater swamp dominated by baldcypress (Taxodium distichum) 2) adjacent forest stands within forest types experiencing high versus low salinization and associated tree mortality and 3) before and after pulsed salinity from a hurricane related storm surge. In lab mesocosms, all soil cores were exposed to three levels of rainwater addition to assess potential interactive effects between salinization and inundation. We found that chronic salinization and associated tree mortality decreased soil CO2 fluxes in loblolly, but not baldcypress forest with in situ soil inundation patterns potentially driving the site effect. Additionally, in an upland loblolly forest, pulsed salinity from a storm surge exhibited the potential to increase CH4 fluxes. Finally, the effect of rainwater inundation on CH4 fluxes was greater in low compared to high salinity stands suggesting that salinization may have suppressed the effects of rainwater inundation on CH4 fluxes. Overall, we show that complex interactions between biotic and abiotic conditions in stressed coastal forests can alter GHG emissions, highlighting a need for future research focused on understanding the mechanisms driving GHG fluxes from coastal forests under changing environmental conditions.

Empirical evidence for the positive relationship between tree species richness and wood decomposition is weak, despite the greater numbers of decomposers in diverse stands. Tree species identity affects decomposition rates strongly by altering soil communities and micro-environments. It is therefore likely that tree species richness influences spatial variation rather than the mean rate of decomposition. We used a neighbourhood approach to test this hypothesis by quantifying decomposition rates and decomposer activities within deadwood, whilst measuring the surrounding micro-environments.Using the BEF-China experimental platform, we placed three fine branches from seven tree species across richness gradients for one and two years. As expected, plot species richness increased the spatial variation of wood decomposition of three species but decreased the mean rate of wood decomposition of two species. Neighbourhood trees altered wood decomposition in two ways. First, increasing amounts of leaf tannins reduced termite activities and the number of fungal fruitbodies. Second, higher species richness increased tree volumes and thus cooled the understory, which reduced the occurrence and feeding intensity of ectothermic termites. Neighbourhood species richness showed positive effects on decomposer activities (i.e. termite occurrence, fruitbody number and mycelium cover) after two years, probably by weakening resource limitation of deadwood biomass and increasing the stages of decay. Neighbourhood metrics had comparable (after 1 year) and even stronger effects (after 2 years) on decomposer activities than wood traits. Our study reveals that tree species richness promotes spatial variation in wood decomposition rates by enhancing environmental heterogeneity. Our results explain how young regenerating species-rich forests, where termites are the dominant decomposers, can maintain deadwood stocks and decomposer activities over relatively longer time spans.

Meadows and forests are the main vegetation types in temperate terrestrial ecosystems, and largely contribute to soil carbon (C) stock. Bioavailable C inputs can accelerate microbial decomposition of soil organic matter (SOM), which is known as “priming effect”. However, it is still unclear how priming effect, as an important mechanism influencing soil C sequestration, is influenced by spatial transition of vegetation from meadow to forest. To investigate the mechanism of priming effect along a spatial transition gradient of vegetation, a soil incubation experiment with 14C labeled glucose was combined with microbial rDNA sequencing and gene composition prediction. The results showed that with the vegetation transition from meadow to forest soil available phosphorus (P) significantly increased, in contrast to dissolved nitrogen (N) and C which remained unaffected. Moreover, the soil microbial community composition shifted towards a higher relative abundance of K-strategists (Acidobacteria) and a lower abundance of r-strategists (Actinobacteriota) along the vegetation transition from meadow to forest.In the meadow, the microbial community consumed more of the added glucose and increased priming effect. This was accompanied by lower available P but higher soil bacterial gene function encoding P cycling. In contrast, increased soil P availability in forest soils caused a decelerated microbial metabolism of phosphorylated organic compounds within microbial biomass due to decreased microbial demand for P acquisition from SOM, and thus resulted in suppression of the priming effect. Our study showed that P availability and microbial community shifts in spatial transition zones between meadows and forests are important drivers for the priming effect on SOM decomposition.

Chemotaxis is a process that enables motile bacteria to move along nutrient gradients, thereby exploring nutrient hotspots, and potentially playing important biogeochemical roles in agricultural ecosystems. In this study, a 36-year field experiment of nitrogen (N) input was conducted, along with the use of a synthetic community (SynCom) inoculation, to confirm the role of chemotaxis in the cycling of N. The chemotaxis genes abundances of N+ treatments were 97.2% and 95.3% higher than that of N- treatments in bulk soil and rhizosphere, respectively, indicating a significant increase in chemotaxis genes under long-term N input. Positive correlations between chemotaxis genes and N metabolism genes in N+ treatments suggested an important role of chemotaxis in N cycling. The chemotaxis genes abundance was 3.6 times higher in rhizosphere than in bulk soil, and chemotaxis genes showed the most complex correlations with N metabolism genes in rhizosphere under N input, suggesting a key role of chemotaxis in plant N uptake. To assess the potential function of chemotactic bacteria, a SynCom consisting of 10 bacterial strains isolated from in situ N-input soils and capable of chemotaxis, was applied to the maize rhizosphere. The promotion of N acquisition in maize plants through inoculation was confirmed by about 30% greater N content in the shoots of SynCom inoculated soil than in the control. Long-term N input enhanced the functions related to metabolite transport and energy metabolism in the bacterial community, particularly in the rhizosphere. Thus, plants may provide bacteria that migrate to the rhizosphere via chemotaxis with more root metabolites as nutrients. In summary, this study provides novel ecological and molecular insights into chemotaxis-mediated biogeochemical cycling in agricultural ecosystems.

The hyperarid core of the Atacama Desert represents one of the most intense environments on Earth, often being used as an analog for Mars regolith. The area is characterized by extremes in climate (e.g., temperature, humidity, UV irradiation) and edaphic factors (e.g., hyper-salinity, high pH, compaction, high perchlorates, and low moisture, phosphorus and organic matter). However, the halophytic C4 plant Distichlis spicata appears to be one of the few species on the planet that can thrive in this environment. Within this habitat it captures windblown sand leading to the formation of unique structures and the generation of above-ground phyllosphere soil. Using a combination of approaches (e.g., X-ray Computed Tomography, TXRF, δ13C/δ15N isotope profiling, microbial PLFAs, 14C turnover, phosphate sorption isotherms) we examined the factors regulating the biogeochemical cycling of nitrogen (N), phosphorus (P) and carbon (C) in both vegetated and unvegetated areas. Our results showed that D. spicata rhizomes with large aerenchyma were able to break through the highly cemented topsoil layer leading to root proliferation in the underlying soil. The presence of roots increased soil water content, P availability and induced a change in microbial community structure and promoted microbial growth and activity. In contrast, soil in the phyllosphere exhibited almost no biological activity. Organic C stocks and recent C4 plant derived input increased as follows: phyllosphere (1941 g C m−2; 85% recent) > soils under plants (575–748 g C m−2; 55–60%) > bare soils (491–642 g C m−2; 9–17%). Due to the high levels of nitrate in soil (>2 t ha−1) and high rates of P sorption/precipitation, our data suggest that the microbial activity is both C and P, but not N limited. Root-mediated salt uptake combined with foliar excretion and dispersal of NaCl into the surrounding area indicated that D. spicata was responsible for actively removing ca. 55% of the salt from the rhizosphere. We also demonstrate that NH3 emissions may represent a major N loss pathway from these soil ecosystems during the processing of organic N. We attribute this to NH3 volatilization to the high pH of the soil and slow rates of nitrification. In conclusion, we demonstrate that the extremophile D. spicata physically, chemically and biologically reengineers the soil to create a highly bioactive hotspot within the climate-extreme of the Atacama Desert.